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Compound of Interest

Compound Name: GSK-7975A

Cat. No.: B607863

This technical support center provides researchers, scientists, and drug development
professionals with essential information for interpreting electrophysiology results involving
GSK-7975A. It includes troubleshooting guides and frequently asked questions to address
common issues encountered during experiments.

Quantitative Data Summary

The following tables summarize the inhibitory concentrations of GSK-7975A on various ion
channels as determined by whole-cell patch-clamp electrophysiology.

Table 1: ICso Values for GSK-7975A on Orai Channels
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Activation
Channel Cell Type ICso0 Value Reference
Method

STIM1-mediated
Orail (passive store HEK293 ~4.1 uM [1]
depletion)

STIM1-mediated

Orai3 (passive store HEK293 ~3.8 uM [1]
depletion)
Thapsigargin-

Endogenous ]
induced Caz* RBL Cells 0.8+0.1uM [1]

CRAC .
influx

) 2-APB-

Orai3 _ HEK293 ~50 uM [1]

stimulated

Table 2: Effects of GSK-7975A on Other Calcium-Selective Channels

Concentration Observed
Channel Cell Type Reference
Tested Effect
Complete
rat-TRPV6 10 uM HEK293 o [1]
inhibition
L-type Caz+ Moderate
10 pM HEK?293 o [1]
channels inhibition

Experimental Protocols
General Protocol: Whole-Cell Patch-Clamp Recording

This protocol outlines a general method for assessing the effect of GSK-7975A on store-
operated CRAC currents in HEK293 cells co-expressing STIM1 and Orail/3.

1. Cell Preparation and Solutions:
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Culture HEK293 cells and co-transfect with plasmids for STIM1 and the Orai channel of
interest (e.g., Orail or Orai3).

Prepare a stock solution of GSK-7975A (e.g., 10 mM in DMSO).[1]

External Solution (in mM): 120 NaCl, 10 TEA-CI, 20 CaClz, 2 MgClz, 10 HEPES, 10 Glucose
(pH adjusted to 7.4 with NaOH).

Internal (Pipette) Solution (in mM): 120 Cs-glutamate, 3 MgClz, 20 BAPTA, 10 HEPES (pH
adjusted to 7.2 with CsOH). This high concentration of BAPTA ensures passive store
depletion upon establishing the whole-cell configuration, which activates the STIM1/Orai
channels.

. Electrophysiological Recording:
Perform whole-cell patch-clamp recordings at room temperature (20—24 °C).[1]

Use borosilicate glass pipettes with a resistance of 3-5 MQ when filled with the internal
solution.

Establish a gigaohm seal (>1 GQ) on a target cell and then rupture the membrane to achieve
the whole-cell configuration.

Hold the cell at a potential of 0 mV.

Apply voltage ramps (e.g., from -100 mV to +100 mV over 100 ms) every 5 seconds to elicit
currents and generate 1-V curves.[1]

Allow the STIM1-activated Orai current (I-CRAC) to develop fully and reach a stable
baseline.

. Application of GSK-7975A.

Once a stable inward current is observed, perfuse the bath with the external solution
containing the desired concentration of GSK-7975A.

Due to the slow onset of inhibition, continue recording until the current reaches a new
steady-state level of inhibition.[1][2]
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e For concentration-response curves, apply single concentrations of the inhibitor to individual
cells until steady-state inhibition is achieved.[1]

e Washout: To test for reversibility, perfuse the cell with the control external solution. Note that
the inhibition by GSK-7975A is not readily reversible.[2]

4. Data Analysis:

e Measure the inward current amplitude at a negative potential (e.g., -74 mV or -100 mV)
before and after drug application.[1]

o Calculate the percentage of inhibition for each concentration.

 Fit the concentration-response data with a Hill equation to determine the ICso value. The Hill
coefficient for GSK-7975A is approximately 1.[1]

Signaling Pathways and Workflows
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Start: Prepare Cells & Solutions

1. Approach Cell & Form Giga-Seal

l

2. Rupture Membrane (Whole-Cell)

l

3. Allow I-CRAC to Develop to Stable Baseline

l

4. Perfuse with GSK-7975A Solution

l

5. Record Until Steady-State Inhibition

l

6. (Optional) Attempt Washout

l

7. Analyze Data (Calculate % Inhibition, ICso)
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Problem Encountered

High Electrical Noise?

Check grounding.
Turn off unnecessary equipment. Cannot Form Giga-Seal?
Perfusion flow stable?

Use fresh pipette.
Apply gentle positive pressure.
Ensure bath solution is clean.
Check cell health.

Check for mechanical drift/vibration.
Is pipette solution filtered?
Apply gentle suction if access increases.

Check reference electrode.
Ensure pipette holder is clean.
Cell may be dying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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